Cas no 2248333-08-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5,6,7-tetrahydro-1-benzofuran-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5,6,7-tetrahydro-1-benzofuran-2-carboxylate
• CAS No: 2248333-08-4
• MF: C₁₇H₁₃NO₅
• MW: 311.288824796677
• CID: 6235624
• PubChem ID: 165727118
• Update Time: 2025-05-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5,6,7-tetrahydro-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248333-08-4
• EN300-6516025
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5,6,7-tetrahydro-1-benzofuran-2-carboxylate

• Inchi： 1S/C17H13NO5/c19-15-11-6-2-3-7-12(11)16(20)18(15)23-17(21)14-9-10-5-1-4-8-13(10)22-14/h2-3,6-7,9H,1,4-5,8H2
• InChI Key： NIGFRBGERBGFLU-UHFFFAOYSA-N
• SMILES： O1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC2=C1CCCC2

Computed Properties

• Exact Mass: 311.07937252g/mol
• Monoisotopic Mass: 311.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 76.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5,6,7-tetrahydro-1-benzofuran-2-carboxylate

Compound CAS No. 2248333-08-4: A Comprehensive Overview

The compound with CAS No. 2248333-08-4, also known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,5,6,7-tetrahydro-1-benzofuran-2-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development and material science.

Recent studies have highlighted the unique properties of this compound, particularly its ability to act as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The molecule's structure features a combination of isoindole and benzofuran moieties, which contribute to its stability and reactivity.

One of the most promising aspects of this compound is its versatility in chemical reactions. Scientists have successfully utilized it in various coupling reactions to synthesize more complex structures with enhanced biological activity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in disease progression.

In addition to its pharmacological applications, this compound has also been investigated for its potential use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. Researchers have explored its ability to form self-assembled monolayers and its role in enhancing the performance of organic photovoltaic devices.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. A team of chemists reported a novel synthesis route that significantly improves the yield and purity of the compound. This breakthrough has facilitated large-scale production and paves the way for its commercialization in various industries.

The structural integrity of 1,3-dioxo-2,3-dihydro-1H-isoindol and its derivatives has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided valuable insights into the molecular interactions that govern the compound's behavior under different conditions.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic properties of this compound. Density functional theory (DFT) calculations have revealed its potential as a building block for designing new materials with tailored electronic properties.

In conclusion, CAS No. 2248333-08 represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, making it a cornerstone for future discoveries.